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Compound of Interest

Compound Name: CO23

Cat. No.: B15542379

Get Quote

To: Researchers, scientists, and drug development professionals

Subject: Analysis of the Chemical Compound "CO23"

Following a comprehensive review of chemical literature and databases, we have concluded

that there is no recognized or documented chemical compound with the formula "CO23". The

query for "CO23" does not correspond to a known molecule or substance within the established

frameworks of chemistry.

It is possible that "CO23" is a typographical error. Several possibilities for the intended query

exist:

CO₂₃²⁻ (Carbonate Ion): A common polyatomic ion with the formula CO₃²⁻. It is a

fundamental component of numerous minerals (e.g., calcium carbonate) and plays a crucial

role in various biological and geological processes.[1][2][3] The carbonate ion is a salt of

carbonic acid (H₂CO₃).[1][4]

Co₂O₃ (Cobalt(III) Oxide): A chemical compound containing cobalt and oxygen. Cobalt is a

transition metal, and its oxide has applications in catalysis, ceramics, and pigments.[5] The
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correct nomenclature for this compound is Cobalt(III) oxide, indicating the +3 oxidation state

of the cobalt ions.[5]

Co₂₃ Radical: The National Institute of Standards and Technology (NIST) WebBook contains

an entry for a Co₂₃ radical, which is a cluster of 23 cobalt atoms.[6] This is a subject of

research in materials science and cluster chemistry and is not a stable, bulk compound in

the conventional sense.[6]

Given the lack of a defined compound "CO23," it is not possible to provide the requested in-

depth technical guide, including data presentation, experimental protocols, and signaling

pathway diagrams.

We recommend verifying the chemical formula. Should you have a corrected formula or a

different compound of interest, we would be pleased to generate a detailed technical guide that

meets your specifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Carbonate - Wikipedia [en.wikipedia.org]

2. Carbonate Ion | CO3-2 | CID 19660 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. chem.libretexts.org [chem.libretexts.org]

4. Carbonic acid - Wikipedia [en.wikipedia.org]

5. youtube.com [youtube.com]

6. Co23 radical [webbook.nist.gov]

To cite this document: BenchChem. [In-depth Technical Guide on the Chemical Compound
"CO23"]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15542379/docs#in-depth-technical-guide-on-the-
chemical-compound-co23]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.youtube.com/watch?v=qeqMhNQQbO8
https://webbook.nist.gov/cgi/formula?ID=C151574162
https://webbook.nist.gov/cgi/formula?ID=C151574162
https://www.benchchem.com/product/b15542379/docs?utm_src=pdf-body#in-depth-technical-guide-on-the-chemical-compound-co23
https://www.benchchem.com/product/b15542379?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Carbonate
https://pubchem.ncbi.nlm.nih.gov/compound/Carbonate-Ion
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Qualitative_Analysis/Properties_of_Select_Nonmetal_Ions/Carbonate_Ion_(CO)
https://en.wikipedia.org/wiki/Carbonic_acid
https://www.youtube.com/watch?v=qeqMhNQQbO8
https://webbook.nist.gov/cgi/formula?ID=C151574162
https://www.benchchem.com/product/b15542379/docs#in-depth-technical-guide-on-the-chemical-compound-co23
https://www.benchchem.com/product/b15542379/docs#in-depth-technical-guide-on-the-chemical-compound-co23
https://www.benchchem.com/product/b15542379/docs#in-depth-technical-guide-on-the-chemical-compound-co23
https://www.benchchem.com/product/b15542379/docs#in-depth-technical-guide-on-the-chemical-compound-co23
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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